Cas no 81639-01-2 (N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide)

• Product name: N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide
• CAS No: 81639-01-2
• MF: C₁₆H₂₅N₃O₂
• MW: 291.3886
• CID: 1805597
• PubChem ID: 338466

N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide
• N-[4-(2,6-dimethylpiperidin-1-yl)but-2-ynyl]-5-oxopyrrolidine-2-carboxamide
• DTXSID301002107
• 81639-01-2
• N-[4-(2,6-Dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboximidic acid
• NSC361245
• NSC-361245
• (S)-N-(4-(2,6-Dimethyl-1-piperidinyl)-2-butynyl)-5-oxo-2-pyrrolidinecarboxamide
• 2-Pyrrolidinecarboxamide, N-(4-(2,6-dimethyl-1-piperidinyl)-2-butynyl)-5-oxo-, (S)-

• Inchi： InChI=1S/C16H25N3O2/c1-12-6-5-7-13(2)19(12)11-4-3-10-17-16(21)14-8-9-15(20)18-14/h12-14H,5-11H2,1-2H3,(H,17,21)(H,18,20)
• InChI Key： BPICSEKEIWIDFC-UHFFFAOYSA-N
• SMILES： CC1CCCC(N1CC#CCNC(=O)C2CCC(=O)N2)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų